Cas no 111153-21-0 (Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester)
111153-21-0 structure
Product Name:Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester
CAS No:111153-21-0
MF:C15H22O3
MW:250.333384990692
CID:1196770
Update Time:2024-08-02
Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester
- [(2S)-octan-2-yl] 4-hydroxybenzoate
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- Inchi: 1S/C15H22O3/c1-3-4-5-6-7-12(2)18-15(17)13-8-10-14(16)11-9-13/h8-12,16H,3-7H2,1-2H3/t12-/m0/s1
- InChI Key: JNXAOLWWDAIBSE-LBPRGKRZSA-N
- SMILES: C(O[C@@H](C)CCCCCC)(=O)C1=CC=C(O)C=C1
Computed Properties
- Exact Mass: 250.15696
Experimental Properties
- Density: 1.035±0.06 g/cm3(Predicted)
- Melting Point: 44-46 °C(Solv: hexane (110-54-3))
- Boiling Point: 362.6±15.0 °C(Predicted)
- PSA: 46.53
- pka: 8.18±0.15(Predicted)
Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
111153-21-0 (Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester) Related Products
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